Cas no 163923-19-1 (2-Hydroxy-5-6-(4-phenylbutoxy)hexyl(phenylmethyl)aminoacetyl-benzaldehyde)

• Product name: 2-Hydroxy-5-6-(4-phenylbutoxy)hexyl(phenylmethyl)aminoacetyl-benzaldehyde
• CAS No: 163923-19-1
• MF: C₃₂H₃₉NO₄
• MW: 501.656369447708
• CID: 110387
• PubChem ID: 11799601

2-Hydroxy-5-6-(4-phenylbutoxy)hexyl(phenylmethyl)aminoacetyl-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-(Benzyl(6-(4-phenylbutoxy)hexyl)amino)acetyl)-2-hydroxybenzaldehyde
• 2-Hydroxy-5-[[[6-(4-phenylbutoxy)hexyl](phenylmethyl)amino]acetyl]-benzaldehyde
• 2-Hydroxy-5-[[[6,6-(4-phenylbutoxy)hexylbenzyl]amino]acetyl]benzaldehyde
• Benzaldehyde,2-hydroxy-5-[2-[[6-(4-phenylbutoxy)hexyl](phenylmethyl)amino]acetyl]-
• 163923-19-1
• 5-[2-[benzyl-[6-(4-phenylbutoxy)hexyl]amino]acetyl]-2-hydroxybenzaldehyde
• SCHEMBL10077369
• 2-Hydroxy-5-6-(4-phenylbutoxy)hexyl(phenylmethyl)aminoacetyl-benzaldehyde

• Inchi： InChI=1S/C32H39NO4/c34-26-30-23-29(18-19-31(30)35)32(36)25-33(24-28-16-7-4-8-17-28)20-10-1-2-11-21-37-22-12-9-15-27-13-5-3-6-14-27/h3-8,13-14,16-19,23,26,35H,1-2,9-12,15,20-22,24-25H2
• InChI Key： SXVCOGWSXNSYQW-UHFFFAOYSA-N
• SMILES： C(N(CCCCCCOCCCCC1C=CC=CC=1)CC(C1=CC(C=O)=C(O)C=C1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 501.28790873g/mol
• Monoisotopic Mass: 501.28790873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 18
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 66.8Ų